Cas no 70862-15-6 (1,4-Butanediamine,N1,N1'-1,3-propanediylbis-)

• Product Name: 1,4-Butanediamine,N1,N1'-1,3-propanediylbis-
• CAS No: 70862-15-6
• MF: C₁₁H₂₈N₄
• MW: 216.366822242737
• CID: 563963
• PubChem ID: 125776
• Update Time: 2025-04-19

1,4-Butanediamine,N1,N1'-1,3-propanediylbis- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1,N1'-1,3-propanediylbis-
• 1,13-Diamino-5,9-diazatridecane
• canavalmine
• N,N'-BIS(4-AMINOBUTYL)-1 3-PROPANEDIAMINE
• N'-[3-(4-aminobutylamino)propyl]butane-1,4-diamine
• 1,4-Butanediamine, N,N''-1,3-propanediylbis-
• 70862-15-6
• SCHEMBL3054702
• (4-aminobutyl)({3-[(4-aminobutyl)amino]propyl})amine
• CHEBI:191821
• N,N''-1,3-Propanediylbis-1,4-Butanediamine
• N,N''-1,3-Propanediylbis[1,4-butanediamine]
• DTXSID60221097

• Inchi： 1S/C11H28N4/c12-6-1-3-8-14-10-5-11-15-9-4-2-7-13/h14-15H,1-13H2
• InChI Key： RZOHQCYUTFAJLA-UHFFFAOYSA-N
• SMILES： N(CCCCN)CCCNCCCCN

Computed Properties

• Exact Mass: 216.231397
• Monoisotopic Mass: 216.231397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 96.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 0.92
• Boiling Point: 341.1°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.484

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines